1-(2,5-dimethyl-3-furoyl)-3-(1H-imidazol-2-yl)piperidine
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Description
1-(2,5-dimethyl-3-furoyl)-3-(1H-imidazol-2-yl)piperidine is a useful research compound. Its molecular formula is C15H19N3O2 and its molecular weight is 273.33 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 273.147726857 g/mol and the complexity rating of the compound is 363. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
Research on compounds similar to "1-(2,5-dimethyl-3-furoyl)-3-(1H-imidazol-2-yl)piperidine" often involves their synthesis and spectral characterization. For instance, novel derivatives have been synthesized through cyclocondensation reactions, utilizing specific catalysts in ethanol, and characterized using IR, NMR, and mass spectral studies. These synthetic methodologies allow for the creation of compounds with potential biological activities, with their structural elucidation providing insights into the chemical nature and potential reactivity of these molecules (Rajkumar, Kamaraj, & Krishnasamy, 2014).
Antimicrobial Activity
Some derivatives related to the specified compound have been screened for their in vitro antimicrobial properties. The process involves comparing their activities against various bacterial and fungal strains to standard drugs, highlighting the potential of these compounds as novel antimicrobial agents. This research area is crucial for discovering new treatments against resistant microbial strains (Rajkumar, Kamaraj, & Krishnasamy, 2014).
Anticancer Activity
Research into compounds with structures similar to "this compound" also explores their anticancer potential. Novel imidazo[1,2-a]pyridine-3-carboxamide derivatives, for example, have shown significant activity against drug-sensitive and resistant strains of Mycobacterium tuberculosis, indicating their potential as scaffolds for developing new anticancer drugs. This line of research is vital for the ongoing search for more effective and safer anticancer therapies (Lv et al., 2017).
Properties
IUPAC Name |
(2,5-dimethylfuran-3-yl)-[3-(1H-imidazol-2-yl)piperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N3O2/c1-10-8-13(11(2)20-10)15(19)18-7-3-4-12(9-18)14-16-5-6-17-14/h5-6,8,12H,3-4,7,9H2,1-2H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDBCYMHOOLNHHL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(O1)C)C(=O)N2CCCC(C2)C3=NC=CN3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.